Cas no 88552-82-3 (1-Propanol, 3-(methylundecylamino)-, hydrochloride)

• Product Name: 1-Propanol, 3-(methylundecylamino)-, hydrochloride
• CAS No: 88552-82-3
• MF: C₁₅H₃₄ClNO
• MW: 279.889564037323
• CID: 628985
• PubChem ID: 71318683
• Update Time: 2025-04-19

1-Propanol, 3-(methylundecylamino)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(methylundecylamino)-, hydrochloride
• 3-[methyl(undecyl)amino]propan-1-ol,hydrochloride
• 88552-82-3
• 3-[Methyl(undecyl)amino]propan-1-ol--hydrogen chloride (1/1)
• DTXSID90748767

• Inchi： 1S/C15H33NO.ClH/c1-3-4-5-6-7-8-9-10-11-13-16(2)14-12-15-17;/h17H,3-15H2,1-2H3;1H
• InChI Key： QEBOFIBBYAPZCB-UHFFFAOYSA-N
• SMILES： Cl.OCCCN(C)CCCCCCCCCCC

Computed Properties

• Exact Mass: 279.2328924g/mol
• Monoisotopic Mass: 279.2328924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų